![molecular formula C21H20FNO6 B215651 Ethyl 4-({4-[2-(4-fluorophenyl)-2-oxoethoxy]-4-oxobutanoyl}amino)benzoate](/img/structure/B215651.png)
Ethyl 4-({4-[2-(4-fluorophenyl)-2-oxoethoxy]-4-oxobutanoyl}amino)benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 4-({4-[2-(4-fluorophenyl)-2-oxoethoxy]-4-oxobutanoyl}amino)benzoate, also known as EF-24, is a synthetic compound that has been studied for its potential use in cancer treatment. This compound was first synthesized in the early 2000s and has since been the subject of numerous scientific studies.
Mechanism of Action
Ethyl 4-({4-[2-(4-fluorophenyl)-2-oxoethoxy]-4-oxobutanoyl}amino)benzoate has been shown to inhibit the activity of NF-κB by modifying a cysteine residue in the p65 subunit of the transcription factor. This modification leads to the inhibition of NF-κB activity and the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of NF-κB, induce apoptosis in cancer cells, and inhibit the growth of cancer cells in vitro and in vivo. This compound has also been shown to have anti-inflammatory effects and to inhibit the activity of COX-2, an enzyme that is involved in the production of prostaglandins.
Advantages and Limitations for Lab Experiments
One advantage of Ethyl 4-({4-[2-(4-fluorophenyl)-2-oxoethoxy]-4-oxobutanoyl}amino)benzoate is that it has been shown to have low toxicity in vitro and in vivo. This makes it a promising candidate for further development as a cancer treatment. However, one limitation of this compound is that it is relatively unstable and can decompose over time. This can make it difficult to use in experiments that require long-term stability.
Future Directions
There are several potential future directions for the study of Ethyl 4-({4-[2-(4-fluorophenyl)-2-oxoethoxy]-4-oxobutanoyl}amino)benzoate. One area of research could focus on the development of more stable analogs of this compound that could be used in long-term experiments. Another area of research could focus on the use of this compound in combination with other cancer treatments, such as chemotherapy or radiation therapy. Additionally, further studies could be conducted to investigate the potential use of this compound in the treatment of other diseases, such as inflammatory disorders.
Synthesis Methods
The synthesis of Ethyl 4-({4-[2-(4-fluorophenyl)-2-oxoethoxy]-4-oxobutanoyl}amino)benzoate involves a multi-step process that begins with the reaction of 4-hydroxybenzoic acid with ethyl chloroformate. This reaction produces ethyl 4-hydroxybenzoate, which is then reacted with N,N-dimethylformamide (DMF) and triethylamine to form ethyl 4-(dimethylamino)benzoate. The next step involves the reaction of this compound with 2-(4-fluorophenyl)-2-oxoethyl chloride to produce this compound.
Scientific Research Applications
Ethyl 4-({4-[2-(4-fluorophenyl)-2-oxoethoxy]-4-oxobutanoyl}amino)benzoate has been studied for its potential use in cancer treatment. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. This compound has also been shown to inhibit the activity of NF-κB, a transcription factor that is involved in the regulation of cell survival and proliferation. Inhibition of NF-κB activity has been shown to induce apoptosis (programmed cell death) in cancer cells.
properties
Molecular Formula |
C21H20FNO6 |
---|---|
Molecular Weight |
401.4 g/mol |
IUPAC Name |
ethyl 4-[[4-[2-(4-fluorophenyl)-2-oxoethoxy]-4-oxobutanoyl]amino]benzoate |
InChI |
InChI=1S/C21H20FNO6/c1-2-28-21(27)15-5-9-17(10-6-15)23-19(25)11-12-20(26)29-13-18(24)14-3-7-16(22)8-4-14/h3-10H,2,11-13H2,1H3,(H,23,25) |
InChI Key |
DYGREZVUCMELJV-UHFFFAOYSA-N |
SMILES |
CCOC(=O)C1=CC=C(C=C1)NC(=O)CCC(=O)OCC(=O)C2=CC=C(C=C2)F |
Canonical SMILES |
CCOC(=O)C1=CC=C(C=C1)NC(=O)CCC(=O)OCC(=O)C2=CC=C(C=C2)F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.